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Compound of Interest

Compound Name: Tigolaner-d4

Cat. No.: B15618861 Get Quote

Essential Safety and Handling Guide for
Tigolaner-d4
This guide provides crucial safety and logistical information for the handling and disposal of

Tigolaner-d4 in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure and ensure personal safety when handling

Tigolaner-d4. The following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Wear single-use nitrile gloves

to prevent skin contact. Double

gloving may be appropriate for

higher-risk tasks.

Eye Protection Safety Glasses/Goggles

Use safety glasses with side

shields or chemical splash

goggles to protect against

accidental splashes.

Face Protection Face Shield

A face shield should be worn in

conjunction with safety glasses

or goggles when there is a

significant risk of splashing.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and personal clothing from

contamination.

Respiratory Fume Hood

Handle Tigolaner-d4 in a

certified chemical fume hood to

avoid inhalation of any

potential aerosols or vapors.

Safe Handling and Operational Workflow
Adherence to a standardized workflow is critical for minimizing risks. The following diagram

outlines the procedural steps for safely handling Tigolaner-d4.
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Tigolaner-d4 Safe Handling Workflow
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Experimental Protocols: Step-by-Step Guidance
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.

This veterinary medicinal product does not require any special temperature storage

conditions[1]. Keep the applicator in the aluminium blister in order to protect from

moisture[1].

Preparation for Use:

Before handling, ensure you have read and understood the available safety information.

Don all required personal protective equipment as detailed in the table above.

Prepare your work area within a certified chemical fume hood.

Handling and Use:

Avoid direct skin and eye contact. In case of accidental skin contact, wash the area

immediately with soap and water[1].

If the product accidentally gets into the eyes, flush them thoroughly with plenty of water[1].

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.

Wash hands thoroughly after handling the compound and before leaving the laboratory[1].

Pregnant women and those intending to conceive should wear gloves to avoid direct contact

with the product, as fetotoxic effects have been described in laboratory animals after

exposure to tigolaner[1][2][3].

Emergency Procedures
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Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Ventilate the area and decontaminate the spill site.

First Aid:

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists[1].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[1].

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention[1].

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.

Disposal Plan
Proper disposal of Tigolaner-d4 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Tigolaner-d4

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of via wastewater or

household waste[1].

Contaminated Labware

All disposable labware (e.g., pipette tips, tubes)

that has come into contact with Tigolaner-d4

should be collected in a designated hazardous

waste container.

Contaminated PPE

Used gloves, lab coats, and other disposable

PPE should be placed in a sealed bag and

disposed of as hazardous waste.

Environmental Precautions:

Tigolaner may be dangerous for fish and other aquatic organisms[1]. Therefore, the

veterinary medicinal product should not enter water courses[1].

Utilize take-back schemes for the disposal of any unused product or waste materials

whenever possible[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15618861#personal-protective-equipment-for-
handling-tigolaner-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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